1-(4-Amino-3-methylphenyl)-4-piperidinol
Overview
Description
“1-(4-Amino-3-methylphenyl)-4-piperidinol” is a chemical compound with the molecular formula C13H20N2O . It is also known by the synonym SCHEMBL24206625 .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature. For instance, a continuous flow microreactor system was developed to synthesize N-(3-Amino-4-methylphenyl)benzamide, a crucial building block of many drug candidates . The synthesis involved the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring attached to a 4-amino-3-methylphenyl group . The compound has a molecular weight of 220.31 g/mol .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available in the retrieved data, related compounds have been studied. For example, photocatalytic reduction under UV irradiation with TiO2 as a catalyst was used for the rapid and mild reduction of azo dyes .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 220.31 g/mol, and its computed properties include a Hydrogen Bond Donor Count of 2, a Hydrogen Bond Acceptor Count of 3, and a Rotatable Bond Count of 2 .
Mechanism of Action
Target of Action
The primary target of 1-(4-Amino-3-methylphenyl)-4-piperidinol is the Aryl Hydrocarbon Receptor (AhR) . The AhR is a ligand-activated transcription factor and a member of the basic-helix-loop-helix-Per-ARNT-Sim (bHLH-PAS) family . It regulates the transcription of several genes, many of which are involved in xenobiotic metabolism .
Mode of Action
This compound interacts with its target, the AhR, by binding to it . This binding triggers activation of AhR signaling in sensitive cells, causing nuclear translocation of AhR . The AhR-ARNT heterodimer then interacts with xenobiotic responsive elements (XREs) found on the promoter regions of several target genes .
Biochemical Pathways
Upon activation, the AhR regulates the transcription of several genes, including the cytochrome P450 metabolizing enzymes CYP1A1, CYP1A2, and CYP1B1 . These enzymes play a crucial role in the biotransformation of the compound . The compound requires (and induces its own) metabolism by cytochrome P450 (CYP) enzymes for antitumor action .
Pharmacokinetics
The compound’s bioavailability is likely influenced by its metabolism by cyp enzymes .
Result of Action
The result of the compound’s action is the induction of DNA damage . The compound’s interaction with the AhR and subsequent metabolism by CYP enzymes leads to the formation of DNA adducts . This results in DNA double-strand breaks, as indicated by the increased expression of γH2AX .
Action Environment
It is known that the compound’s activity is selective towards certain human cancer cells . This suggests that the tumor microenvironment may play a role in modulating the compound’s action.
Future Directions
properties
IUPAC Name |
1-(4-amino-3-methylphenyl)piperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-9-8-10(2-3-12(9)13)14-6-4-11(15)5-7-14/h2-3,8,11,15H,4-7,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCPXOFWBBBSNEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2CCC(CC2)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
161282-02-6 |
Source
|
| Record name | 1-(4-amino-3-methylphenyl)piperidin-4-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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